Cas no 1217833-95-8 ((4S)-4-Cyclohexylmethyl-L-glutamic acid)

• Product Name: (4S)-4-Cyclohexylmethyl-L-glutamic acid
• CAS No: 1217833-95-8
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 4788693
• Update Time: 2025-05-25

(4S)-4-Cyclohexylmethyl-L-glutamic acid Chemical and Physical Properties

Names and Identifiers

• (4S)-4-Cyclohexylmethyl-L-glutamic acid
• (2s,4s)-2-amino-4-cyclohexylmethyl-pentanedioic acid
• (2S,4S)-2-amino-4-(cyclohexylmethyl)pentanedioic acid

• Inchi： 1S/C12H21NO4/c13-10(12(16)17)7-9(11(14)15)6-8-4-2-1-3-5-8/h8-10H,1-7,13H2,(H,14,15)(H,16,17)/t9-,10-/m0/s1
• InChI Key： MXSQZJNEEHYKAD-UWVGGRQHSA-N
• SMILES： OC([C@H](C[C@@H](C(=O)O)N)CC1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 274
• XLogP3: -0.4
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4S)-4-Cyclohexylmethyl-L-glutamic acid

(4S)-4-Cyclohexylmethyl-L-glutamic Acid: A Comprehensive Overview

The compound with CAS No. 1217833-95-8, commonly referred to as (4S)-4-Cyclohexylmethyl-L-glutamic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug development, particularly in the design of bioactive molecules. In this article, we will delve into the properties, synthesis, biological activities, and recent advancements related to this compound.

(4S)-4-Cyclohexylmethyl-L-glutamic acid is an amino acid derivative characterized by its chiral center at the fourth carbon of the glutamic acid backbone. The presence of a cyclohexylmethyl group introduces steric and electronic effects that influence its physical and chemical properties. This structure makes it a promising candidate for exploring stereochemistry in drug design, as the stereochemistry at the chiral center can significantly impact biological activity.

Recent studies have highlighted the importance of (4S)-4-Cyclohexylmethyl-L-glutamic acid in medicinal chemistry. Researchers have focused on its role as a building block for constructing complex molecules with therapeutic potential. For instance, this compound has been used as a precursor in the synthesis of peptide-based drugs, where its stereochemistry plays a crucial role in determining the pharmacokinetic and pharmacodynamic properties of the final product.

The synthesis of (4S)-4-Cyclohexylmethyl-L-glutamic acid involves multi-step processes that require precise control over stereochemistry. One common approach involves the use of chiral resolution techniques or asymmetric catalysis to ensure the desired configuration at the chiral center. These methods are critical for maintaining the integrity of the molecule's structure, which is essential for its intended applications.

Biological evaluations of (4S)-4-Cyclohexylmethyl-L-glutamic acid have revealed interesting properties that make it a valuable tool in drug discovery. For example, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound for developing enzyme inhibitors. Additionally, its ability to modulate cellular signaling pathways has been explored in preclinical models, further underscoring its versatility in pharmacological research.

In terms of applications, (4S)-4-Cyclohexylmethyl-L-glutamic acid has found utility in various fields beyond traditional drug development. It has been employed in food additives and cosmetic formulations due to its ability to enhance flavor profiles and skin penetration properties, respectively. These applications highlight the compound's adaptability across different industries.

Recent advancements in computational chemistry have also contributed to our understanding of (4S)-4-Cyclohexylmethyl-L-glutamic acid's behavior at the molecular level. Molecular docking studies have provided insights into how this compound interacts with target proteins, offering valuable information for optimizing its bioavailability and efficacy. Furthermore, machine learning algorithms are being utilized to predict its pharmacokinetic parameters, which is critical for accelerating drug development timelines.

In conclusion, (4S)-4-Cyclohexylmethyl-L-glutamic acid stands out as a versatile molecule with immense potential in various scientific domains. Its unique structure, coupled with recent research advancements, positions it as a key player in future innovations across medicine, food science, and cosmetics. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to scientific progress.